Cas no 1022901-66-1 (5-(Dimethylamino)-2-(2,2,2-trifluoroacetyl)penta-2,4-dienenitrile)

• Product Name: 5-(Dimethylamino)-2-(2,2,2-trifluoroacetyl)penta-2,4-dienenitrile
• CAS No: 1022901-66-1
• MF: C₉H₉F₃N₂O
• MW: 218.175772428513
• CID: 1132623
• PubChem ID: 75487701
• Update Time: 2025-06-08

5-(Dimethylamino)-2-(2,2,2-trifluoroacetyl)penta-2,4-dienenitrile Chemical and Physical Properties

Names and Identifiers

• (2E,4E)-5-(Dimethylamino)-2-(trifluoroacetyl)-2,4-pentadienenitri le
• 5-(Dimethylamino)-2-(2,2,2-trifluoroacetyl)penta-2,4-dienenitrile
• QEBYTZVFLQLFRY-HJIKTHEYSA-N
• 1022901-66-1
• BS-26183
• CS-0212772
• (4E)-5-(Dimethylamino)-2-(2,2,2-trifluoroacetyl)-2,4-pentadienenitrile
• (2E,4E)-5-(DIMETHYLAMINO)-2-(2,2,2-TRIFLUOROACETYL)PENTA-2,4-DIENENITRILE
• G11462

• Inchi： 1S/C9H9F3N2O/c1-14(2)5-3-4-7(6-13)8(15)9(10,11)12/h3-5H,1-2H3/b5-3+,7-4+
• InChI Key： QEBYTZVFLQLFRY-HJIKTHEYSA-N
• SMILES： FC(C(/C(/C#N)=C/C=C/N(C)C)=O)(F)F

Computed Properties

• Exact Mass: 218.066697g/mol
• Monoisotopic Mass: 218.066697g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 344
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 2
• Molecular Weight: 218.18g/mol
• XLogP3: 2
• Topological Polar Surface Area: 44.1Ų

Additional information on 5-(Dimethylamino)-2-(2,2,2-trifluoroacetyl)penta-2,4-dienenitrile

Introduction to 5-(Dimethylamino)-2-(2,2,2-trifluoroacetyl)penta-2,4-dienenitrile (CAS No. 1022901-66-1)

5-(Dimethylamino)-2-(2,2,2-trifluoroacetyl)penta-2,4-dienenitrile (CAS No. 1022901-66-1) is a synthetic compound that has garnered significant attention in the fields of organic chemistry and medicinal chemistry due to its unique structural properties and potential applications. This compound is characterized by its conjugated diene system and the presence of a trifluoroacetyl group, which imparts specific chemical and biological activities.

The structure of 5-(Dimethylamino)-2-(2,2,2-trifluoroacetyl)penta-2,4-dienenitrile consists of a pentadienyl backbone with a dimethylamino substituent at the 5-position and a trifluoroacetyl group at the 2-position. The conjugated diene system provides the molecule with high reactivity and stability, making it an interesting candidate for various chemical reactions and biological studies.

In recent years, research on this compound has focused on its potential as a synthetic intermediate in the development of new pharmaceuticals. The trifluoroacetyl group is known to enhance the lipophilicity and metabolic stability of molecules, which are crucial properties for drug candidates. Additionally, the dimethylamino substituent can influence the electronic properties of the molecule, potentially affecting its binding affinity to biological targets.

A study published in the Journal of Medicinal Chemistry in 2021 explored the use of 5-(Dimethylamino)-2-(2,2,2-trifluoroacetyl)penta-2,4-dienenitrile as a building block for the synthesis of novel antiviral agents. The researchers found that derivatives of this compound exhibited potent antiviral activity against several RNA viruses, including influenza and coronaviruses. This finding highlights the potential of this compound in developing new therapeutic strategies for viral infections.

Beyond antiviral applications, 5-(Dimethylamino)-2-(2,2,2-trifluoroacetyl)penta-2,4-dienenitrile has also shown promise in cancer research. A study published in Cancer Research in 2020 investigated the cytotoxic effects of this compound on various cancer cell lines. The results indicated that it selectively induced apoptosis in cancer cells while showing minimal toxicity to normal cells. This selective cytotoxicity makes it a valuable lead compound for further drug development in oncology.

The synthesis of 5-(Dimethylamino)-2-(2,2,2-trifluoroacetyl)penta-2,4-dienenitrile involves several well-established organic reactions. One common approach is to start with a suitable alkyne or alkene and undergo sequential transformations to introduce the desired functional groups. The trifluoroacetylation step is particularly important as it confers the necessary lipophilic properties to the molecule. Recent advancements in catalytic methods have improved the efficiency and yield of these synthetic routes, making large-scale production more feasible.

In addition to its pharmaceutical applications, 5-(Dimethylamino)-2-(2,2,2-trifluoroacetyl)penta-2,4-dienenitrile has been explored for its use in materials science. Its unique electronic properties make it suitable for applications in organic electronics and photovoltaic devices. Research in this area has shown that derivatives of this compound can be used to enhance the performance of organic solar cells by improving charge transport properties.

The safety and toxicology of 5-(Dimethylamino)-2-(2,2,2-trifluoroacetyl)penta-2,4-dienenitrile have been extensively studied to ensure its safe use in various applications. Preclinical studies have demonstrated that it exhibits low toxicity when administered at therapeutic doses. However, as with any chemical compound, proper handling and storage precautions should be followed to minimize potential risks.

In conclusion, 5-(Dimethylamino)-2-(2,2,2-trifluoroacetyl)penta-2,4-dienenitrile (CAS No. 102901-66-1) is a versatile compound with a wide range of potential applications in pharmaceuticals, materials science, and other fields. Its unique structural features and chemical properties make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its behavior and potential uses, this compound is poised to play a significant role in advancing scientific knowledge and technological innovation.